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Compound of Interest

Compound Name: Diversin

Cat. No.: B1253780 Get Quote

Introduction to Diversin (Ankrd6)

Diversin, encoded by the Ankrd6 gene, is a crucial scaffold protein that plays a pivotal role in

modulating the Wnt signaling pathway.[1] It functions as a molecular switch, directing signaling

traffic between two major branches of the pathway. Specifically, Diversin inhibits the canonical

Wnt/β-catenin pathway while simultaneously activating the non-canonical Planar Cell Polarity

(PCP) pathway, which involves Jun N-terminal Kinase (JNK).[2][3] In the canonical pathway,

Diversin recruits Casein Kinase Iε (CKIε) to the β-catenin destruction complex (composed of

Axin and GSK3β), promoting β-catenin's phosphorylation and subsequent degradation.[2][3] In

the non-canonical pathway, Diversin interacts with Dishevelled (Dvl) to activate downstream

effectors like Rho family GTPases and JNK, which are essential for controlling cytoskeletal

rearrangements.[4][5]

Rationale for Knockout Model Generation

Given Diversin's dual function, it is implicated in a wide array of developmental processes.

Studies in zebrafish and frogs have shown its importance in gastrulation, axis formation, heart

development, and neural tube closure.[1][2][4] In mice, a knockout of the Ankrd6 gene has

been shown to cause PCP defects in the sensory hair cells of the inner ear.[1]

Creating a Diversin knockout mouse model provides an invaluable tool for:

Investigating Gene Function: Elucidating the in vivo roles of Diversin in mammalian

development and tissue homeostasis.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1253780?utm_src=pdf-interest
https://www.benchchem.com/product/b1253780?utm_src=pdf-body
https://www.benchchem.com/product/b1253780?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC12381922/
https://www.benchchem.com/product/b1253780?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC186448/
https://pubmed.ncbi.nlm.nih.gov/12183362/
https://www.benchchem.com/product/b1253780?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC186448/
https://pubmed.ncbi.nlm.nih.gov/12183362/
https://www.benchchem.com/product/b1253780?utm_src=pdf-body
https://www.gene-tools.com/content/diversin-regulates-heart-formation-and-gastrulation-movements-development
https://pmc.ncbi.nlm.nih.gov/articles/PMC1635100/
https://www.benchchem.com/product/b1253780?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC12381922/
https://pmc.ncbi.nlm.nih.gov/articles/PMC186448/
https://www.gene-tools.com/content/diversin-regulates-heart-formation-and-gastrulation-movements-development
https://pmc.ncbi.nlm.nih.gov/articles/PMC12381922/
https://www.benchchem.com/product/b1253780?utm_src=pdf-body
https://www.benchchem.com/product/b1253780?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1253780?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disease Modeling: Studying the pathogenesis of diseases linked to dysfunctional Wnt

signaling, such as neural tube defects, congenital heart disease, and cancer.[6]

Drug Development: Providing a platform to screen and test therapeutic compounds that

target components of the Wnt signaling pathway.

The following protocols detail the generation and analysis of a Diversin knockout mouse model

using the CRISPR/Cas9 system, a rapid and efficient method for genome editing.[7][8]

Diversin's Role in Wnt Signaling
The diagram below illustrates Diversin's function as a key regulator at the branchpoint of the

canonical and non-canonical Wnt pathways.
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Start: Project Initiation

Step 1: Design sgRNAs
Targeting Mouse Ankrd6

Step 2: Synthesize Cas9 mRNA
and sgRNAs

Step 3: Zygote Microinjection

Step 4: Embryo Transfer into
Pseudopregnant Females

Step 5: Birth of Founder (F0) Pups

Step 6: Genotyping of F0 Pups
(DNA Extraction & PCR)

Identify Founders with
Desired Mutation

Negative

Step 7: Breed F0 Founders
with Wild-Type Mice to Generate F1

Positive

Step 8: Genotype F1 Offspring
for Germline Transmission

Step 9: Intercross Heterozygous (Het)
F1 Mice to Generate F2

Germline Positive

Step 10: Genotype F2 Offspring
(WT, Het, KO)

Step 11: Phenotypic Analysis of
KO vs. WT Littermates

End: Data Analysis
& Conclusion
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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